Cas no 264616-44-6 (1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one)
264616-44-6 structure
Product Name:1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one
CAS No:264616-44-6
MF:C12H8F3NO2
MW:255.192633628845
CID:247669
PubChem ID:2737630
Update Time:2025-04-19
1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[3-[3-(trifluoromethyl)phenyl]-5-isoxazolyl]-
- 1-[3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl]ethanone
- 1-3-[3-(TrifluoroMethyl)phenyl]isoxazol-5-yl-ethan-1-one
- 5-ACETYL-3(3-TRIFLUOROMETHYLPHENYL)-ISOXAZOLE
- HMS566E02
- 1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one
- EN300-18601344
- 264616-44-6
- AKOS025117215
- 1-[3-[3-(trifluoromethyl)phenyl]-1, 2-oxazol-5-yl]ethanone
- DTXSID10372189
- Maybridge1_008714
- 1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one
- 5-Acetyl-3-(3-trifluoromethylphenyl)-isoxazole
- 5-Acetyl-3-(3-trifluoromethylphenyl)isoxazole
- FT-0607174
- MFCD01934861
- A1-04759
- 1-(3-(3-(Trifluoromethyl)phenyl)isoxazol-5-yl)ethanone
-
- Inchi: 1S/C12H8F3NO2/c1-7(17)11-6-10(16-18-11)8-3-2-4-9(5-8)12(13,14)15/h2-6H,1H3
- InChI Key: AHDZGWUYNWWHGQ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)C1C=C(C(C)=O)ON=1)(F)F
Computed Properties
- Exact Mass: 255.05100
- Monoisotopic Mass: 255.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Melting Point: 118-121
- PSA: 43.10000
- LogP: 3.56300
1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC5825-250mg |
5-Acetyl-3-[3-(trifluoromethyl)phenyl]isoxazole |
264616-44-6 | 97% | 250mg |
£320.00 | 2025-02-21 | |
| Enamine | EN300-18601344-1g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 1g |
$871.0 | 2023-09-18 | |
| Enamine | EN300-18601344-5g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 5g |
$2525.0 | 2023-09-18 | |
| Enamine | EN300-18601344-10g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 10g |
$3746.0 | 2023-09-18 | |
| Enamine | EN300-18601344-0.05g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 0.05g |
$202.0 | 2023-09-18 | |
| Enamine | EN300-18601344-0.1g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 0.1g |
$301.0 | 2023-09-18 | |
| Enamine | EN300-18601344-0.25g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 0.25g |
$431.0 | 2023-09-18 | |
| Enamine | EN300-18601344-0.5g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 0.5g |
$679.0 | 2023-09-18 | |
| Enamine | EN300-18601344-1.0g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 1g |
$871.0 | 2023-05-26 | |
| Enamine | EN300-18601344-2.5g |
1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one |
264616-44-6 | 95% | 2.5g |
$1707.0 | 2023-09-18 |
1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
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